1-[2-(4-Chlorophenyl)-ethyl]-4-(4-chlorobenzoyl)-piperazine

• Molecular Formula: C19H20Cl2N2O
• Molecular Weight: 363.3 g/mol
• IUPAC Name: (4-chlorophenyl)-[4-[2-(4-chlorophenyl)ethyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C19H20Cl2N2O/c20-17-5-1-15(2-6-17)9-10-22-11-13-23(14-12-22)19(24)16-3-7-18(21)8-4-16/h1-8H,9-14H2
• InChI Key: USFHSUPDJPHDCH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCC2=CC=C(C=C2)Cl)C(=O)C3=CC=C(C=C3)Cl

Description

1-[2-(4-Chlorophenyl)-ethyl]-4-(4-chlorobenzoyl)-piperazine is a useful research compound. Its molecular formula is C19H20Cl2N2O and its molecular weight is 363.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4.65 g of 4-chlorobenzoyl chloride in 50 ml of methylene chloride is added dropwise, over a period of 10 minutes, to a solution, stirred at room temperature, of 5 g of 1-[2-(4-chlorophenyl)-ethyl]-piperazine in 75 ml of methylene chloride. The reaction mixture is heated under reflux for 5 minutes, allowed to stand at room temperature for 1 hour and then concentrated by evaporation. The residue is made into a slurry with hot acetone and, after the addition of hexane, the whole is filtered. 1-[2-(4-chlorophenyl)-ethyl]-4-(4-chlorobenzoyl)-piperazine is obtained and can be purified and characterised via the hydrochloride which has a melting point of 254°-254.5° (decomposition).